2-(6-Ethoxypyridin-2-yl)acetonitrile
Overview
Description
Scientific Research Applications
Organic Synthesis
2-(6-Ethoxypyridin-2-yl)acetonitrile serves as an important intermediate in organic synthesis. Its structure is conducive to the formation of carbon-heteroatom bonds, particularly in the construction of nitrogen-containing compounds. The ethoxy group can act as a leaving group in nucleophilic substitution reactions, while the nitrile can be a precursor to amides, acids, and amines through hydrolysis or reduction processes .
Catalysis
In catalytic processes, this compound can be used to facilitate the formation of carbon-nitrogen bonds. It’s particularly useful in transition metal-catalyzed cross-coupling reactions where it can act as a ligand or a reactant to form complex organic molecules .
Pharmaceutical Research
The pyridine moiety of 2-(6-Ethoxypyridin-2-yl)acetonitrile is a common structural element in many pharmaceuticals. It can be utilized in the synthesis of drug candidates, especially those targeting neurological disorders where pyridine derivatives show efficacy .
Agrochemical Development
Pyridine derivatives are also prevalent in agrochemicals. This compound can be used to synthesize herbicides and pesticides, offering a potential route to new formulations that could be more effective or environmentally friendly .
Material Science
In material science, 2-(6-Ethoxypyridin-2-yl)acetonitrile can be a precursor to novel materials with pyridine units. These materials might exhibit unique electrical or optical properties, making them suitable for electronic devices or sensors .
Electrochemical Applications
Due to its good conductivity and environmentally friendly features, 2-(6-Ethoxypyridin-2-yl)acetonitrile is used in electrochemical applications. It can participate in electrochemical conversions to afford nitrogen-containing or nitrile-containing compounds, which are valuable in various industrial applications .
Dye and Pigment Production
The compound’s structure is amenable to modifications that can lead to the development of new dyes and pigments. Through various synthetic routes, it can contribute to the color diversity and stability of dyes used in textiles and other industries .
Flavor and Fragrance Industry
Lastly, pyridine derivatives are known for their application in the flavor and fragrance industry. 2-(6-Ethoxypyridin-2-yl)acetonitrile can be used to synthesize compounds that mimic natural flavors or fragrances, enhancing the sensory attributes of consumer products .
properties
IUPAC Name |
2-(6-ethoxypyridin-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-2-12-9-5-3-4-8(11-9)6-7-10/h3-5H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZNGZJVCDQOCGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=N1)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-Ethoxypyridin-2-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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